Cas no 127348-02-1 (S-4-Methylbenzyl-D-cysteine)

• Product Name: S-4-Methylbenzyl-D-cysteine
• CAS No: 127348-02-1
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 103176
• PubChem ID: 7314856
• Update Time: 2025-04-18

S-4-Methylbenzyl-D-cysteine Chemical and Physical Properties

Names and Identifiers

• D-Cysteine,S-[(4-methylphenyl)methyl]-
• H-D-Cys(Mbzl)-OH
• S-4-Methylbenzyl-D-cysteine
• D-Cysteine(mbzl)-OH
• D-Cys(pMeBzl)-OH
• H-D-CYS(CH3BZL)-OH
• H-D-CYS(PMEBZL)-OH
• CS-0362618
• (S)-2-Amino-3-((4-methylbenzyl)thio)propanoic acid
• QOAPFSZIUBUTNW-SNVBAGLBSA-N
• AS-49041
• (2S)-2-azaniumyl-3-[(4-methylphenyl)methylsulfanyl]propanoate
• S-(4-methylbenzyl)-D-cysteine
• 127348-02-1
• (2S)-2-amino-3-[(4-methylphenyl)methylsulfanyl]propanoic acid
• D-Cysteine, S-[(4-methylphenyl)methyl]-
• SCHEMBL919742
• DTXSID20428525
• AKOS027250966
• FD21330
• (S)-2-Amino-3-((4-methylbenzyl)thio)propanoicacid
• MFCD00236945
• (2S)-2-AMINO-3-{[(4-METHYLPHENYL)METHYL]SULFANYL}PROPANOIC ACID
• DB-309229

• MDL： MFCD00236945
• Inchi： 1S/C11H15NO2S/c1-8-2-4-9(5-3-8)6-15-7-10(12)11(13)14/h2-5,10H,6-7,12H2,1H3,(H,13,14)/t10-/m1/s1
• InChI Key： QOAPFSZIUBUTNW-SNVBAGLBSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 225.08200
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Color/Form: NA
• Density: Not available
• Melting Point: Not available
• Boiling Point: 392.9±42.0 °C at 760 mmHg
• Flash Point: 174.8±27.9 °C
• PSA: 88.62000
• LogP: 2.34040

S-4-Methylbenzyl-D-cysteine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives